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Compound of Interest

Compound Name:
Tetrabutylammonium

Dichlorobromide

Cat. No.: B076075 Get Quote

For researchers, scientists, and professionals in drug development, the selection of appropriate

reagents is paramount to the success of synthetic endeavors. This guide provides a detailed

comparative analysis of two quaternary ammonium polyhalides: Tetrabutylammonium
Dichlorobromide (TBADCB) and Tetrabutylammonium Tribromide (TBATB). This document

aims to furnish an objective comparison of their performance, supported by experimental data,

to aid in the selection of the optimal reagent for specific synthetic transformations.

Chemical and Physical Properties
A fundamental comparison of the physical and chemical properties of TBADCB and TBATB

reveals key differences that influence their handling, storage, and reactivity.
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Property
Tetrabutylammonium
Dichlorobromide
(TBADCB)

Tetrabutylammonium
Tribromide (TBATB)

CAS Number 13053-75-3[1] 38932-80-8[2]

Molecular Formula C₁₆H₃₆BrCl₂N[1][3] C₁₆H₃₆Br₃N[2]

Molecular Weight 393.28 g/mol [1][3] 482.18 g/mol [2]

Appearance
Light yellow to yellow to green

powder to crystal[1]
Pale orange solid[2]

Melting Point 62.0 to 66.0 °C[4] 71-76 °C[2]

Solubility Soluble in organic solvents.

Soluble in organic solvents like

chloroform and

dichloromethane; insoluble in

water.[5]

Stability Stable solid. Stable, crystalline solid.[5]

Applications in Organic Synthesis
Both TBADCB and TBATB are versatile reagents in organic synthesis, primarily utilized as

halogenating agents. However, their reactivity profiles differ, leading to distinct applications.

Tetrabutylammonium Dichlorobromide (TBADCB) is a specialized reagent primarily used for

mixed halogenation reactions. Its most notable application is in the geminal bromochlorination

of α-diazo carbonyl compounds. This reaction is highly selective, yielding bromochloro products

without the formation of dichlorinated or dibrominated byproducts.

Tetrabutylammonium Tribromide (TBATB), on the other hand, is a widely used solid source of

bromine. It is employed in a broader range of transformations, including:

Bromination of alkenes, alkynes, and aromatic compounds.

Synthesis of α-bromoketones.

Oxidation of alcohols.
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As a catalyst for various organic transformations.

Performance Comparison in Halogenation
Reactions
Direct comparative studies of TBADCB and TBATB in the same reaction are scarce in the

literature. However, by examining their applications in similar transformations, we can infer their

relative performance.

Synthesis of α-Haloketones
The synthesis of α-haloketones is a common transformation where both reagents could

potentially be employed. While no direct comparison is available, we can analyze their

performance in related reactions.

TBATB in the Synthesis of α-Bromoketones:

TBATB is a well-established reagent for the α-bromination of ketones. It offers a safe and

convenient alternative to liquid bromine.

Substrate Product Reagent Solvent
Reaction
Time

Yield

3-

Acetylcoumar

in

3-(2-

Bromoacetyl)

-2H-chromen-

2-one

TBATB Methanol 2.5 hours High

TBADCB in Geminal Bromochlorination:

TBADCB provides a unique method for the synthesis of α-bromo-α-chloroketones from α-diazo

carbonyl compounds.
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Substrate
(α-diazo
carbonyl)

Product
(gem-
bromochl
oro)

Reagent Catalyst Solvent
Reaction
Time

Yield

Ethyl 2-

diazo-3-

oxobutano

ate

Ethyl 2-

bromo-2-

chloro-3-

oxobutano

ate

TBADCB Cu(OTf)₂ CHCl₃ 2 hours 89%

This data highlights the distinct functionalities of the two reagents. TBATB is the reagent of

choice for straightforward α-bromination, while TBADCB is uniquely suited for the introduction

of both bromine and chlorine at the α-position of a carbonyl group, starting from a diazo

precursor.

Experimental Protocols
General Procedure for Geminal Bromochlorination using
TBADCB
To a solution of the α-diazo carbonyl compound (2 mmol) in a suitable solvent (6 mL), the

catalyst (5 mol%) is added. The mixture is stirred at 40°C, and Tetrabutylammonium
Dichlorobromide (2.4 mmol) is added portion-wise. The reaction is monitored by TLC. Upon

completion, the reaction mixture is worked up to isolate the gem-bromochlorinated product.

General Procedure for α-Bromination of Ketones using
TBATB
The ketone substrate is dissolved in a suitable solvent, such as methanol. Tetrabutylammonium

Tribromide (1.1 equivalents) is added, and the reaction mixture is stirred at room temperature.

The progress of the reaction is monitored by TLC. After completion, the product is isolated

through standard workup procedures.

Reaction Mechanisms and Workflows
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The following diagrams illustrate the general workflows for the application of TBADCB and

TBATB in the synthesis of α-haloketones.
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Workflow for Geminal Bromochlorination using TBADCB.
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Workflow for α-Bromination of Ketones using TBATB.
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Conclusion
Tetrabutylammonium Dichlorobromide and Tetrabutylammonium Tribromide are valuable

reagents in the synthetic chemist's toolkit. While both are quaternary ammonium polyhalides,

their applications are distinct. TBATB serves as a general and safe solid brominating agent for

a variety of substrates. In contrast, TBADCB is a specialized reagent for the selective geminal

bromochlorination of α-diazo carbonyl compounds, a transformation not readily achieved with

other reagents.

The choice between TBADCB and TBATB will be dictated by the specific synthetic goal. For

standard bromination reactions, TBATB is the more versatile and widely documented option.

For the specific synthesis of α-bromo-α-chloro carbonyl compounds from diazo precursors,

TBADCB is the superior and, in many cases, the only viable choice. This guide provides the

necessary data to make an informed decision based on the desired chemical transformation

and experimental parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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